N'-{(3S*,4R*)-1-[(5-chloro-2-thienyl)carbonyl]-4-isopropylpyrrolidin-3-yl}-N,N-dimethylsulfamide

• IUPAC Name: (3S,4R)-1-(5-chlorothiophene-2-carbonyl)-3-(dimethylsulfamoylamino)-4-propan-2-ylpyrrolidine
• InChI: InChI=1S/C14H22ClN3O3S2/c1-9(2)10-7-18(14(19)12-5-6-13(15)22-12)8-11(10)16-23(20,21)17(3)4/h5-6,9-11,16H,7-8H2,1-4H3/t10-,11+/m0/s1
• InChI Key: KRNQCTPLNVNMTK-WDEREUQCSA-N
• Canonical SMILES: CC(C)C1CN(CC1NS(=O)(=O)N(C)C)C(=O)C2=CC=C(S2)Cl
• Isomeric SMILES: CC(C)[C@@H]1CN(C[C@H]1NS(=O)(=O)N(C)C)C(=O)C2=CC=C(S2)Cl
• Molecular Formula: C14H22ClN3O3S2
• Molecular Weight: 379.9 g/mol

Description

Synthesis Analysis

The synthesis of complex molecules similar to our compound of interest typically involves multi-step reactions, aiming at the construction of the molecule's core structure followed by functional group modifications. For instance, similar thiophene-containing molecules have been synthesized through reactions involving amino-thieno pyridine derivatives with formamidines or through direct polycondensation reactions involving pyridine derivatives with aromatic diamines, showcasing the versatility and complexity of synthetic routes for such compounds (Wagner et al., 1993); (Faghihi & Mozaffari, 2008).

Molecular Structure Analysis

Molecular structure analysis of such compounds often employs X-ray crystallography, revealing intricate details about molecular conformation and intermolecular interactions. For example, structural analysis of thiadiazole benzamides revealed specific conformational characteristics, including hydrogen bonding patterns and molecular packing within the crystal lattice, which could be analogous to our target molecule's structure (Mo et al., 2011).

Chemical Reactions and Properties

Chemical reactions involving such complex molecules often explore the reactivity of functional groups under various conditions. For instance, reactions of thiophene derivatives with different reagents can lead to a wide range of products, highlighting the chemical versatility and reactivity of these compounds, which could be relevant for understanding the reactivity of our compound (Abdel-rahman et al., 2003).

Physical Properties Analysis

The physical properties of compounds like "N'-{(3S*,4R*)-1-[(5-chloro-2-thienyl)carbonyl]-4-isopropylpyrrolidin-3-yl}-N,N-dimethylsulfamide" can be deduced from studies on similar molecules, focusing on aspects such as solubility, melting points, and crystalline structure. These properties are crucial for determining the compound's applicability in different scientific fields (Hsiao et al., 1995).

Chemical Properties Analysis

Chemical properties analysis involves understanding the reactivity of the compound under various chemical conditions. This includes reactions with different chemical agents, stability under various conditions, and the formation of reaction intermediates, providing insights into the compound's chemical behavior and potential applications (Stroganova et al., 2019).